molecular formula C16H10ClOP B8623950 6H-Benzo[e]naphth[2,1-c][1,2]oxaphosphorin, 6-chloro- CAS No. 185548-88-3

6H-Benzo[e]naphth[2,1-c][1,2]oxaphosphorin, 6-chloro-

Cat. No.: B8623950
CAS No.: 185548-88-3
M. Wt: 284.67 g/mol
InChI Key: KDXZQAGKGPCJBV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6H-Benzo[e]naphth[2,1-c][1,2]oxaphosphorin, 6-chloro- is a useful research compound. Its molecular formula is C16H10ClOP and its molecular weight is 284.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6H-Benzo[e]naphth[2,1-c][1,2]oxaphosphorin, 6-chloro- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6H-Benzo[e]naphth[2,1-c][1,2]oxaphosphorin, 6-chloro- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

185548-88-3

Molecular Formula

C16H10ClOP

Molecular Weight

284.67 g/mol

IUPAC Name

6-chloronaphtho[2,1-c][1,2]benzoxaphosphinine

InChI

InChI=1S/C16H10ClOP/c17-19-15-10-9-11-5-1-2-6-12(11)16(15)13-7-3-4-8-14(13)18-19/h1-10H

InChI Key

KDXZQAGKGPCJBV-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C=CC3=C2C4=CC=CC=C4OP3Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

60 g (0.273 mol) of o-naphthylphenol and 0.6 g of zinc chloride are heated to 200° C. while stirring. 46 g (0.335 mol) of phosphorus trichloride are then added dropwise over a period of 5 hours and the mixture is subsequently stirred further for 4 hours under reflux. The off-gas (HCl) eliminated is conducted away. The mixture is then cooled and the excess phosphorus trichloride is distilled off under reduced pressure. The residue is distilled at a bath temperature of from 200° to 225° C. and 0.2 mbar by means of a bulb tube. This gives 51 g of 6-chloro-6H-benzo[e]naphth[2,1-c][1,21]oxaphosphorin which solidify in crystalline form. This corresponds to a yield of 66% of theory.
Quantity
60 g
Type
reactant
Reaction Step One
Quantity
0.6 g
Type
catalyst
Reaction Step One
Quantity
46 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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